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Introduction
Carbon-15 (¹⁵C) is a radioactive isotope of carbon, an element fundamental to organic

chemistry and the life sciences. Comprising six protons and nine neutrons, ¹⁵C is a neutron-rich

nuclide that does not occur naturally and must be synthesized in a laboratory setting.[1] Its

short half-life and unique nuclear structure, including its characterization as a one-neutron halo

nucleus, make it a subject of significant interest in nuclear physics research.[2] This guide

provides a comprehensive overview of the known properties of the Carbon-15 nucleus,

including its decay characteristics, nuclear structure, and the experimental methods used to

elucidate these properties. While ¹⁵C currently has no direct practical applications, its study

contributes to a deeper understanding of nuclear forces and the structure of exotic nuclei.[3]

Core Nuclear Properties
The fundamental properties of the Carbon-15 nucleus have been determined through various

experimental techniques. A summary of these properties is presented in the tables below.

Table 1: General Properties of the Carbon-15 Nucleus
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Property Value

Symbol ¹⁵C

Atomic Number (Z) 6

Neutron Number (N) 9

Mass Number (A) 15

Isotopic Mass 15.0105993(9) u

Spin and Parity (J^π) 1/2+

Source:[3]

Table 2: Radioactive Decay Properties of Carbon-15
Property Value

Half-life (T₁/₂) 2.449(5) s

Decay Mode Beta-minus (β⁻) Decay

Decay Probability 100%

Daughter Nucleus Nitrogen-15 (¹⁵N)

Decay Energy 9.7717(8) MeV

Sources:[3][4]

Table 3: Nuclear Mass and Energy Properties of Carbon-
15

Property Value

Mass Excess 9.87318 MeV

Binding Energy per Nucleon 7.10016621 MeV

Neutron Separation Energy (Sₙ) 1.2181(8) MeV

Proton Separation Energy (Sₚ) 21.080(21) MeV
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Source:[3]

Nuclear Structure and the Halo Nucleus
Carbon-15 is of particular interest to nuclear physicists due to its characterization as a one-

neutron halo nucleus.[2] This structure is suggested by its small neutron separation energy and

its ground state spin-parity of 1/2+.[2] A halo nucleus is one in which one or more nucleons

have a high probability of being found at a considerable distance from the core, forming a

"halo." In the case of ¹⁵C, the valence neutron is believed to be in the 2s₁/₂ orbital, leading to a

diffuse neutron distribution.[2]

Experimental Protocols
The properties of Carbon-15 are determined through a variety of sophisticated experimental

techniques. While detailed, step-by-step protocols are found within specific research

publications, this section outlines the general methodologies for key experiments.

Production of Carbon-15
Carbon-15 is an artificial isotope and must be produced through nuclear reactions. Two

common methods include:

Deuteron Bombardment of Carbon-14: In this method, a target enriched with Carbon-14 is

bombarded with deuterons (²H). The nuclear reaction is ¹⁴C(d,p)¹⁵C, where a deuteron is

captured by a ¹⁴C nucleus, and a proton is ejected, leaving the ¹⁵C nucleus.[3]

Neutron-induced reaction on Oxygen-18: Another production route involves the reaction

¹⁸O(n,α)¹⁵C, where an Oxygen-18 target is irradiated with neutrons, leading to the emission

of an alpha particle and the formation of Carbon-15.[3]

Determination of Half-life and Decay Mode
The half-life and decay mode of ¹⁵C are determined by detecting the emitted beta particles and

the subsequent gamma rays from the daughter nucleus, Nitrogen-15.

Experimental Workflow: A sample of ¹⁵C is produced and rapidly transported to a detection

system. The activity of the sample is measured over time by counting the number of beta

decays. The half-life is then determined by fitting an exponential decay curve to the
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experimental data. Coincidence measurements between the beta particles and gamma rays

emitted from the excited states of ¹⁵N confirm the decay scheme.

Spin and Parity Assignments
The spin and parity of the Carbon-15 ground state and its excited states are determined

through various nuclear spectroscopy techniques.

β-Delayed Neutron Spectroscopy of Spin-Polarized Boron-15: One method involves studying

the β-delayed neutron decay of spin-polarized Boron-15 (¹⁵B). By measuring the

asymmetries in the beta decay in coincidence with the delayed neutrons, the spin and parity

of the excited states in ¹⁵C can be assigned.[5]

Visualizations
Decay Pathway of Carbon-15
The primary decay mode of Carbon-15 is through beta-minus decay to the stable isotope

Nitrogen-15.
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Caption: The beta decay pathway of Carbon-15 to Nitrogen-15.

Conceptual Experimental Workflow for ¹⁵C Production
and Study
The following diagram illustrates a generalized workflow for the production and experimental

investigation of Carbon-15.
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Caption: A conceptual workflow for producing and studying Carbon-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1200482?utm_src=pdf-custom-synthesis
https://www.quora.com/What-is-a-carbon-15-isotope
https://nukephysik101.wordpress.com/tag/15c/
https://www.chemlin.org/isotope/carbon-15
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://inis.iaea.org/records/gg1ba-k3e56
https://inis.iaea.org/records/gg1ba-k3e56
https://www.benchchem.com/product/b1200482#properties-of-the-carbon-15-nucleus
https://www.benchchem.com/product/b1200482#properties-of-the-carbon-15-nucleus
https://www.benchchem.com/product/b1200482#properties-of-the-carbon-15-nucleus
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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